2-((2,2-Di(furan-2-yl)ethyl)amino)-2-oxoethyl acetate

• IUPAC Name: [2-[2,2-bis(furan-2-yl)ethylamino]-2-oxoethyl] acetate
• InChI: InChI=1S/C14H15NO5/c1-10(16)20-9-14(17)15-8-11(12-4-2-6-18-12)13-5-3-7-19-13/h2-7,11H,8-9H2,1H3,(H,15,17)
• InChI Key: LBAZDKAGRRXFED-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)NCC(C1=CC=CO1)C2=CC=CO2
• Molecular Formula: C14H15NO5
• Molecular Weight: 277.27 g/mol

Description

The compound “2-((2,2-Di(furan-2-yl)ethyl)amino)-2-oxoethyl acetate” is an organic compound containing furan rings, an amino group, and an acetate group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The presence of the furan ring could potentially impart interesting chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the furan rings and the amino group. Furan rings can undergo electrophilic substitution reactions, while the amino group can participate in a variety of reactions, including acid-base reactions and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amino and acetate groups could make the compound soluble in polar solvents. The compound might also exhibit interesting optical properties due to the conjugated system of the furan rings.

Scientific Research Applications

Synthesis and Reactivity

• The reactivity of compounds related to 2-((2,2-Di(furan-2-yl)ethyl)amino)-2-oxoethyl acetate has been extensively studied. For instance, the reaction of 2-arylsulfonyloxytropones with active methylene compounds yields derivatives with potential in organic synthesis, including furan-2-one derivatives, showcasing the versatility of furan compounds in chemical reactions (Nozoe, Takase, Kato, & Nogi, 1971).
• Ethyl({[acryloyl(furan-2-ylmethyl)amino]acetyl}amino)acetate was synthesized via a high-yielding Ugi four-component reaction. This demonstrates the compound's utility in constructing complex molecules, emphasizing its role in drug design and materials science (Ganesh, Saha, Zuckermann, & Sáha, 2017).

Biological Activity

• The synthesis and antitumor activity of ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate highlight the potential therapeutic applications of furan derivatives in combating cancer (Liu et al., 2018).
• Methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives exhibit significant biological activities, including cytotoxicity against cancer cell lines and antimicrobial effects, underscoring the potential of furan derivatives in developing new therapeutic agents (Phutdhawong et al., 2019).

Materials Science

• 2,5-Bis(hydroxymethyl)furan has been utilized in the enzymatic synthesis of biobased polyesters, showcasing the role of furan derivatives in creating sustainable materials with potential applications in various industries (Jiang et al., 2014).

Mechanism of Action

The mechanism of action would depend on the application of this compound. For example, if it’s used as a drug, the mechanism would depend on the biological target. If it’s used as a catalyst or a material, the mechanism would depend on the specific chemical or physical properties of the compound.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying the compound’s reactivity, investigating its potential uses in various industries, and assessing its safety and environmental impact.